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Compound of Interest

Compound Name: CC-90001

Essential Safety and Handling Guide for CC-
90001

Disclaimer: This document provides a summary of recommended safety procedures for
handling the research compound CC-90001. It is crucial to note that a specific Material Safety
Data Sheet (MSDS) or a detailed, official safety handling procedure for CC-90001 was not
publicly available at the time of this writing. The following guidelines are based on general
laboratory safety principles for handling chemical compounds of a similar nature. All laboratory
personnel must be trained in general chemical safety and should consult with their institution's
Environmental Health and Safety (EHS) department for specific guidance.

CC-90001 is an orally active and selective inhibitor of c-Jun N-terminal kinase (JNK) with
potential anti-fibrotic activity.[1][2][3] While clinical trials have indicated that CC-90001 is
generally safe and well-tolerated in humans at therapeutic doses, handling the pure compound
in a laboratory setting requires appropriate precautions to minimize exposure.[4][5][6]

Hazard Identification and Risk Assessment

A thorough risk assessment should be conducted before handling CC-90001. This involves
evaluating the potential hazards associated with the compound and the experimental
procedures.

Physical and Chemical Properties Summary
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Property Value Source
Molecular Formula C16H27Ns02 [7]
Molecular Weight 321.42 g/mol [31[7]
Appearance Powder [11[3]

Insoluble in water. Soluble in
Solubility DMSO (= 32 mg/mL) and [3]
Ethanol (= 32 mg/mL).

Storage and Stability

Condition Duration
Powder at -20°C 3 years

In solvent at -80°C 6 months - 1 year
In solvent at -20°C 1 month

Source:[1][2][3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure. The following table
summarizes recommended PPE for various laboratory activities involving CC-90001, based on
general good laboratory practices.
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General principles of PPE as outlined by OSHA and the EPA should be followed, which include
ensuring equipment fits properly and is regularly inspected and maintained.[8][9]

Operational and Disposal Plans

A clear, step-by-step plan for handling and disposal is essential for maintaining a safe
laboratory environment.

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for safely handling CC-90001 in a
research laboratory setting.
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A logical workflow for the safe handling of CC-90001 in a laboratory setting.
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Spill and Exposure Procedures

o Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes. Remove contaminated clothing.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.

e Ingestion: Do not induce vomiting. Wash out the mouth with water and seek immediate
medical attention.

o Spills: For small spills of powder, carefully wipe up with a damp cloth, avoiding dust
generation. For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place
in a sealed container for disposal. Ensure the area is well-ventilated during cleanup.

Disposal

All waste materials contaminated with CC-90001 should be disposed of as chemical waste
according to institutional and local regulations. This includes empty vials, contaminated PPE,
and absorbent materials from spill cleanups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. CC-90001 | JNK inhibitor | CAS 1403859-14-2 | anti-fibrotic activity | Buy CC90001 from
Supplier InvivoChem [invivochem.com]

e 2. medchemexpress.com [medchemexpress.com]

o 3. selleckchem.com [selleckchem.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b8144723?utm_src=pdf-body
https://www.benchchem.com/product/b8144723?utm_src=pdf-custom-synthesis
https://www.invivochem.com/cc90001.html
https://www.invivochem.com/cc90001.html
https://www.medchemexpress.com/cc-90001.html
https://www.selleckchem.com/products/cc-90001.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

4. Safety, Pharmacokinetics, and Pharmacodynamics of CC-90001 (BMS-986360), a c-Jun
N-terminal Kinase Inhibitor, in Phase 1 Studies in Healthy Participants - PubMed
[pubmed.ncbi.nim.nih.gov]

o 5. researchgate.net [researchgate.net]

e 6. CC-90001, a c-Jun N-terminal kinase (JNK) inhibitor, in patients with pulmonary fibrosis:
design of a phase 2, randomised, placebo-controlled trial - PMC [pmc.ncbi.nlm.nih.gov]

e 7. GSRS [precision.fda.gov]
» 8. osha.gov [osha.gov]
e 9. epa.gov [epa.gov]

« To cite this document: BenchChem. [Personal protective equipment for handling CC-90001].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8144723#personal-protective-equipment-for-
handling-cc-90001]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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